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Compound of Interest

Compound Name: Ethyl 3-hydrazinylbenzoate

Cat. No.: B1342943 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical characteristics of foundational molecules is paramount. Ethyl 3-
hydrazinylbenzoate, a substituted aromatic hydrazine derivative, serves as a versatile building

block in the synthesis of a wide array of pharmaceutical compounds and other complex organic

molecules. This technical guide provides a detailed overview of its chemical properties,

structure, and a representative synthetic protocol.

Core Chemical Properties
Ethyl 3-hydrazinylbenzoate is a solid organic compound. The hydrochloride salt is a common

commercially available form. A summary of its key quantitative data is presented below.

Property Value Source

Molecular Formula C₉H₁₂N₂O₂ [1]

Molecular Weight 180.20 g/mol [1]

CAS Number
940875-99-0 (hydrochloride

salt)
[2][3]

Appearance Yellow solid [4]

Purity 95% [2]
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Chemical Structure
The molecular structure of Ethyl 3-hydrazinylbenzoate consists of a benzene ring substituted

with an ethyl ester group at position 1 and a hydrazinyl group at position 3.

Figure 1: Chemical structure of Ethyl 3-hydrazinylbenzoate.

Structural Identifiers:

Identifier Type Identifier

InChI
InChI=1S/C9H12N2O2/c1-2-13-9(12)7-4-3-5-

8(6-7)11-10/h3-6,11H,2,10H2,1H3

InChI Key HAHYIMGJWDNBDK-UHFFFAOYSA-N

SMILES CCOC(=O)c1cccc(NN)c1

Experimental Protocols
Synthesis of Ethyl 3-hydrazinylbenzoate
A common method for the synthesis of Ethyl 3-hydrazinylbenzoate involves the reduction of a

diazonium salt formed from Ethyl 3-aminobenzoate.[4]

Materials:

Ethyl 3-aminobenzoate

6N Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Stannous chloride dihydrate (SnCl₂·2H₂O)

Sodium hydroxide (NaOH) solution (30%)

Ethyl acetate (EtOAc)

Water (H₂O)
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Ice

Procedure:

Diazotization: A suspension of Ethyl 3-aminobenzoate (3.30 g, 20.0 mmol) in 6N HCl (30 mL)

is cooled in an ice bath. A solution of NaNO₂ (1.52 g, 22.0 mmol) in H₂O (10 mL) is added

dropwise over 10 minutes while maintaining the temperature at 0°C with constant stirring.

The reaction is stirred for an additional 30 minutes.[4]

Reduction: A suspension of SnCl₂·2H₂O (9.0 g, 40.0 mmol) in 6N HCl (30 mL) is added

slowly to the diazonium salt solution at 0°C. The resulting mixture is stirred at 0°C for 2

hours.[4]

Work-up: The pH of the reaction mixture is adjusted to 9-10 with a 30% NaOH solution. The

product is then extracted with EtOAc (2 x 300 mL).[4]

Isolation: The organic layers are combined, and the solid product is collected by filtration.

The solid is then dried under reduced pressure to yield Ethyl 3-hydrazinylbenzoate as a

yellow solid (3.30 g, 91.7% yield).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1342943#ethyl-3-hydrazinylbenzoate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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